Cas no 2229649-78-7 (3,3-difluorohept-4-en-1-ol)

• Product Name: 3,3-difluorohept-4-en-1-ol
• CAS No: 2229649-78-7
• MF: C₇H₁₂F₂O
• MW: 150.166389465332
• CID: 6100449
• PubChem ID: 165702497
• Update Time: 2025-10-30

3,3-difluorohept-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorohept-4-en-1-ol
• EN300-1971314
• 2229649-78-7

• Inchi： 1S/C7H12F2O/c1-2-3-4-7(8,9)5-6-10/h3-4,10H,2,5-6H2,1H3/b4-3+
• InChI Key： LBWDRJHANLMECR-ONEGZZNKSA-N
• SMILES： FC(/C=C/CC)(CCO)F

Computed Properties

• Exact Mass: 150.08562133g/mol
• Monoisotopic Mass: 150.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 3,3-difluorohept-4-en-1-ol

Introduction to 3,3-Difluorohept-4-en-1-ol (CAS No. 2229649-78-7)

3,3-Difluorohept-4-en-1-ol (CAS No. 2229649-78-7) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its difluoro substitution at the 3-position and an unsaturated bond at the 4-position, which imparts distinct physical and chemical properties.

The molecular formula of 3,3-difluorohept-4-en-1-ol is C₇H₁₂F₂O, and its molecular weight is approximately 150.16 g/mol. The presence of the difluoro group significantly influences the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. The hydroxyl group at the terminal position also provides opportunities for further functionalization through various chemical reactions.

In the pharmaceutical industry, 3,3-difluorohept-4-en-1-ol has shown promise as a building block for the development of novel drugs. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, which can lead to better drug efficacy and reduced side effects. Recent studies have explored the use of 3,3-difluorohept-4-en-1-ol in the synthesis of antiviral agents, anticancer drugs, and other therapeutic molecules.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the use of 3,3-difluorohept-4-en-1-ol as a key intermediate in the synthesis of a new class of antiviral compounds. The researchers found that these compounds exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The difluoro substitution was found to enhance the compounds' ability to inhibit viral replication, making them promising candidates for further development.

Beyond pharmaceutical applications, 3,3-difluorohept-4-en-1-ol has also been explored in materials science. Fluorinated alkenes are known for their unique properties, such as low surface energy and high thermal stability. These properties make them suitable for use in the development of advanced materials with applications in coatings, adhesives, and electronic devices. A study published in Advanced Materials in 2021 demonstrated the use of 3,3-difluorohept-4-en-1-ol in the synthesis of fluorinated polymers with enhanced mechanical strength and thermal resistance.

In terms of chemical synthesis, 3,3-difluorohept-4-en-1-ol serves as a versatile starting material for a wide range of reactions. Its difluoro substitution can be selectively transformed into various functional groups through methods such as nucleophilic substitution and elimination reactions. The unsaturated bond at the 4-position provides additional opportunities for conjugate addition reactions and polymerization processes. These synthetic pathways have been extensively studied and optimized to improve yields and selectivities.

The synthesis of 3,3-difluorohept-4-en-1-ol typically involves multi-step processes that include fluorination reactions and olefin formation. One common approach involves the reaction of a suitable alkyl halide with a fluorinating agent followed by dehydrohalogenation to introduce the double bond. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes. For example, a study published in Organic Letters in 2020 reported a palladium-catalyzed method for the direct synthesis of 3,3-difluorohept-4-en-1-ol, which achieved high yields with excellent regioselectivity.

The safety profile of 3,3-difluorohept-4-en-1-ol is an important consideration for its practical applications. While fluorinated compounds generally exhibit low toxicity due to their stable nature, proper handling and storage precautions should be followed to ensure safety. Laboratory studies have shown that 3,3-difluorohept-4-en-1-ol is stable under standard conditions but may react with strong oxidizing agents or reducing agents. Therefore, it is recommended to store this compound in tightly sealed containers away from incompatible substances.

In conclusion, 3,3-difluorohept-4-en-1-ol (CAS No. 2229649-78-7) is a versatile compound with significant potential across multiple fields. Its unique chemical structure makes it an attractive building block for pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and synthetic methods for this compound, highlighting its importance in modern chemistry.